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Compound of Interest

Compound Name: Cyanine 5.5 azide

Cat. No.: B12403607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molar extinction coefficient and

key photophysical properties of Cyanine 5.5 (Cy5.5) azide, a near-infrared fluorescent probe

crucial for a variety of applications in research and drug development. This document includes

detailed experimental protocols for the determination of its molar extinction coefficient and

illustrates its primary application in bioconjugation through copper-catalyzed azide-alkyne

cycloaddition (CuAAC), commonly known as "click chemistry."

Core Photophysical and Chemical Properties
Cyanine 5.5 azide is a fluorescent dye that contains an azide functional group, enabling its

covalent attachment to other molecules, such as proteins, nucleic acids, and other

biomolecules, via click chemistry.[1][2] Its fluorescence in the near-infrared spectrum makes it

an ideal candidate for in vivo imaging, where it minimizes background autofluorescence from

biological tissues.[3]

Quantitative Data Summary
The photophysical properties of Cyanine 5.5 azide can vary slightly depending on the solvent

and local chemical environment. The following table summarizes the key quantitative data

reported for this dye.
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Property Value Units Notes

Molar Extinction

Coefficient (ε)
190,000 - 209,000 M⁻¹cm⁻¹

Highly dependent on

the solvent.[4][5]

Absorbance Maximum

(λabs)
~684 nm

In organic solvents

like DMSO or DMF.

Emission Maximum

(λem)
~710 nm

Quantum Yield (Φ) 0.2 - 0.28 -

Represents the

efficiency of

fluorescence.

Solubility Soluble -

In organic solvents

such as DMSO, DMF,

and dichloromethane.

Experimental Protocol: Determination of Molar
Extinction Coefficient
The molar extinction coefficient (ε) is a measure of how strongly a chemical species absorbs

light at a given wavelength. It is a critical parameter for accurately determining the

concentration of a substance in solution using the Beer-Lambert law (A = εbc), where A is the

absorbance, b is the path length of the cuvette (typically 1 cm), and c is the molar

concentration.

Materials and Equipment
Cyanine 5.5 azide

Anhydrous Dimethyl sulfoxide (DMSO)

UV-Vis spectrophotometer

Quartz cuvettes (1 cm path length)

Calibrated analytical balance
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Volumetric flasks and pipettes

Step-by-Step Procedure
Preparation of a Stock Solution:

Accurately weigh a small amount (e.g., 1 mg) of Cyanine 5.5 azide using an analytical

balance.

Dissolve the weighed dye in a precise volume of anhydrous DMSO (e.g., 1 mL) in a

volumetric flask to create a concentrated stock solution. Ensure the dye is fully dissolved.

Preparation of Serial Dilutions:

Perform a series of accurate serial dilutions of the stock solution using DMSO to obtain a

range of concentrations. It is recommended to prepare at least five different

concentrations.

The absorbance values of these diluted solutions at the absorbance maximum should

ideally fall within the linear range of the spectrophotometer (typically 0.1 to 1.0).

Spectrophotometric Measurement:

Turn on the UV-Vis spectrophotometer and allow it to warm up for at least 30 minutes to

ensure a stable light source.

Set the spectrophotometer to scan a wavelength range that includes the expected

absorbance maximum of Cy5.5 azide (e.g., 600-750 nm).

Use a quartz cuvette filled with DMSO as a blank to zero the spectrophotometer.

Measure the absorbance spectrum for each of the diluted solutions.

Identify the wavelength of maximum absorbance (λmax) from the spectra.

Data Analysis:

Record the absorbance value at λmax for each concentration.
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Plot a graph of absorbance (A) on the y-axis against concentration (c) in mol/L on the x-

axis.

Perform a linear regression analysis on the data points. The resulting plot should be a

straight line passing through the origin, confirming adherence to the Beer-Lambert law.

The molar extinction coefficient (ε) is determined from the slope of the line (slope = εb).

Since the path length (b) is 1 cm, the slope of the line is equal to the molar extinction

coefficient in M⁻¹cm⁻¹.

Visualizations
Experimental Workflow for Molar Extinction Coefficient
Determination
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Caption: Workflow for determining the molar extinction coefficient.
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Bioconjugation via Copper-Catalyzed Click Chemistry
Cyanine 5.5 azide is frequently used for labeling alkyne-modified biomolecules through a

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This bioorthogonal reaction

is highly efficient and specific, forming a stable triazole linkage.
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Caption: Copper-catalyzed azide-alkyne cycloaddition (CuAAC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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